(5Z)-2-(4-tert-butylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C24H25N3O2S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: (5Z)-2-(4-tert-butylphenyl)-5-[(2-propoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C24H25N3O2S/c1-5-14-29-19-9-7-6-8-17(19)15-20-22(28)27-23(30-20)25-21(26-27)16-10-12-18(13-11-16)24(2,3)4/h6-13,15H,5,14H2,1-4H3/b20-15-
• InChI Key: ZQZXJFWPWUGIAZ-HKWRFOASSA-N
• Isomeric SMILES: CCCOC1=CC=CC=C1/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=C(C=C4)C(C)(C)C)S2
• Canonical SMILES: CCCOC1=CC=CC=C1C=C2C(=O)N3C(=NC(=N3)C4=CC=C(C=C4)C(C)(C)C)S2

Description

This compound belongs to the thiazolo-triazol-one family, characterized by a fused heterocyclic core (thiazole and triazole rings) and a benzylidene substituent. The (5Z)-configuration indicates the stereochemistry of the benzylidene moiety, critical for its biological activity and molecular interactions. Synthesis typically involves condensation reactions between substituted amines and thiazolidinone precursors under basic conditions, as seen in analogous compounds (e.g., potassium carbonate in methanol) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-2-(4-tert-butylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multiple steps. One common method starts with the preparation of the thiazole ring, followed by the introduction of the triazole ring through cyclization reactions. The benzylidene group is then introduced via a condensation reaction with an appropriate aldehyde. The tert-butylphenyl and propoxybenzylidene groups are incorporated through substitution reactions. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters can enhance the efficiency and scalability of the synthesis. Purification techniques such as recrystallization, chromatography, and distillation are employed to obtain the final product with the desired purity.

Chemical Reactions Analysis

Types of Reactions

(5Z)-2-(4-tert-butylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents in solvents like ethanol or tetrahydrofuran.

Substitution: Halogenating agents, nucleophiles, and electrophiles in various solvents and temperatures.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound. Substitution reactions can lead to the formation of various substituted derivatives.

Scientific Research Applications

(5Z)-2-(4-tert-butylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.

Industry: Utilized in the production of specialty chemicals, materials, and other industrial products.

Mechanism of Action

The mechanism of action of (5Z)-2-(4-tert-butylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The compound’s properties are influenced by substituent variations. Key comparisons include:

Compound Name	Substituent (Position 2)	Substituent (Position 5)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)
Target Compound	4-tert-butylphenyl	2-propoxybenzylidene	C₂₅H₂₇N₃O₂S*	449.57*	Not reported
(5Z)-2-(4-Methylphenyl)-5-(2-propoxybenzylidene)thiazolo-triazol-one	4-methylphenyl	2-propoxybenzylidene	C₂₁H₁₉N₃O₂S	385.46	Not reported
(5Z)-5-(4-tert-butylbenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo-triazol-one	3,4,5-trimethoxyphenyl	4-tert-butylbenzylidene	C₂₄H₂₅N₃O₄S	451.54	Not reported
(Z)-5-(Furan-2-ylmethylene)thiazolo-triazol-one (2j)	None (H)	Furan-2-ylmethylene	C₉H₅N₃O₂S	219.22	230–232
(5Z)-5-{[3-(4-Isopropoxyphenyl)-1-phenylpyrazol-4-yl]methylene}-3-(4-methylbenzyl)-2-thioxothiazolidin-4-one	4-methylbenzyl (thioxo)	Pyrazolyl-isopropoxyphenyl	C₃₂H₂₉N₅O₂S₂	595.73	Not reported

*Estimated based on structural analogs.

• Thermal Stability : Higher melting points in furan/thiophene derivatives (e.g., 230–250°C in ) suggest rigid planar structures, whereas bulkier substituents (e.g., tert-butyl) may reduce crystallinity.

Biological Activity

The compound (5Z)-2-(4-tert-butylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a member of the thiazolo-triazole class of compounds, which have garnered attention for their diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and potential therapeutic applications.

Chemical Structure

The molecular formula of the compound is $C_{26}H_{29}N_{3}O_{3}S$, with a molecular weight of 463.59 g/mol. The structural characteristics contribute to its biological properties.

Research indicates that thiazolo-triazole derivatives exhibit various mechanisms of action:

• Antimicrobial Activity : Compounds in this class have demonstrated significant antibacterial and antifungal properties. They inhibit the growth of pathogens by disrupting cellular processes.
• Antioxidant Properties : Some derivatives possess the ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress.
• Enzyme Inhibition : Certain thiazolo-triazoles have been identified as inhibitors of key enzymes involved in disease processes, including those implicated in cancer and inflammation.

Biological Activity Overview

The following table summarizes key biological activities reported for (5Z)-2-(4-tert-butylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one and related compounds:

Activity	Effect	Reference
Antibacterial	Effective against Gram-positive and Gram-negative bacteria
Antifungal	Inhibitory effects on fungal strains like Candida spp.
Antioxidant	Scavenges ROS; protects against oxidative damage
Enzyme Inhibition	Inhibits specific kinases linked to cancer proliferation

Case Studies

• Antimicrobial Efficacy : A study evaluated the antibacterial activity of several thiazolo-triazole derivatives against clinical isolates. The compound exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics, indicating its potential as an alternative treatment option for resistant strains.
• Antioxidant Activity Assessment : In vitro assays demonstrated that the compound significantly reduced oxidative stress markers in neuronal cells subjected to ischemia/reperfusion injury. This suggests a protective role against neurodegenerative conditions.
• Enzyme Inhibition Studies : The compound was tested for its ability to inhibit specific kinases involved in cancer cell signaling pathways. Results indicated potent inhibition with IC50 values in the low micromolar range, highlighting its potential for development as an anticancer agent.